Cas no 2227868-70-2 ((1S)-3-amino-1-4-(2-methylpropyl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-4-(2-methylpropyl)phenylpropan-1-ol
• CAS No: 2227868-70-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5883729
• PubChem ID: 93183167
• Update Time: 2025-05-22

(1S)-3-amino-1-4-(2-methylpropyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-4-(2-methylpropyl)phenylpropan-1-ol
• (1S)-3-amino-1-[4-(2-methylpropyl)phenyl]propan-1-ol
• 2227868-70-2
• EN300-1771576

• Inchi： 1S/C13H21NO/c1-10(2)9-11-3-5-12(6-4-11)13(15)7-8-14/h3-6,10,13,15H,7-9,14H2,1-2H3/t13-/m0/s1
• InChI Key： HEBBCQVFDZXKIY-ZDUSSCGKSA-N
• SMILES： O[C@@H](CCN)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-4-(2-methylpropyl)phenylpropan-1-ol

Compound CAS No 2227868-70-2: (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan-1-ol

The compound CAS No 2227868-70-2, also known as (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, which are widely used in drug design, materials science, and biotechnology. Its unique structure, featuring an amino group (-NH₂) and a hydroxyl group (-OH), along with a bulky isopropyl substituent on the aromatic ring, makes it a versatile building block for synthetic chemistry.

Recent studies have highlighted the importance of (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan-1-ol in the development of novel therapeutic agents. Researchers have focused on its role as a chiral auxiliary in asymmetric synthesis, where its stereochemistry plays a crucial role in determining the enantioselectivity of reactions. The compound's chiral center at the (1S) position has been exploited to synthesize enantiopure molecules, which are essential in the pharmaceutical industry for developing drugs with specific biological activities.

One of the most promising applications of this compound is in the field of drug delivery systems. Its amphiphilic nature, combining hydrophilic amino and hydroxyl groups with a hydrophobic aromatic ring, makes it an ideal candidate for forming self-assembled structures such as micelles and liposomes. These structures can encapsulate drugs and deliver them to specific targets in the body, enhancing bioavailability and reducing side effects. Recent experiments have demonstrated that (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan-1-ol can form stable nanoparticles with controlled drug release profiles, opening new avenues for targeted therapy.

In addition to its pharmaceutical applications, CAS No 2227868-70-2 has shown potential in materials science. Its ability to form hydrogen bonds due to the presence of amino and hydroxyl groups makes it a valuable component in polymer synthesis. Researchers have explored its use as a monomer in polyurethane production, where it contributes to improved mechanical properties and thermal stability. The bulky isopropyl group on the aromatic ring also imparts steric hindrance, which can be leveraged to design polymers with tailored physical properties.

The synthesis of (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan-1-ol involves a multi-step process that combines aromatic substitution reactions with stereoselective reductions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. These methods utilize chiral catalysts such as proline derivatives or transition metal complexes to control the stereochemistry during key steps like reductions or additions.

Moreover, this compound has been studied for its role in biochemical systems. Its ability to act as a substrate for enzymes such as alcohol dehydrogenases has been investigated in enzymatic catalysis studies. Understanding its interaction with biological systems could pave the way for its use in metabolic engineering or biosensor development.

In conclusion, CAS No 2227868-70-2, or (1S)-3-amino-1-(4-(2-methylpropyl)phenyl)propan